(4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one

• IUPAC Name: (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one
• InChI: InChI=1S/C12H14F3NO/c1-8-3-5-10(6-4-8)11(16,7-9(2)17)12(13,14)15/h3-6H,7,16H2,1-2H3/t11-/m0/s1
• InChI Key: ZJRRIOCICOIXGX-NSHDSACASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)C)(C(F)(F)F)N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@](CC(=O)C)(C(F)(F)F)N
• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol

Description

(4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one, also known as 4F-MPH, is a synthetic compound that belongs to the phenidate family. It is a potent psychostimulant that is structurally similar to methylphenidate (Ritalin). 4F-MPH is commonly used as a research chemical, and it has gained popularity in recent years due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one is similar to that of methylphenidate. It works by inhibiting the reuptake of dopamine and norepinephrine, which leads to increased levels of these neurotransmitters in the brain. This results in enhanced cognitive function, improved attention and focus, and increased motivation and productivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one are similar to those of other psychostimulants. It increases heart rate, blood pressure, and body temperature, and it can cause insomnia, anxiety, and agitation. Long-term use of (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one in lab experiments is its potency and selectivity. It is a highly potent psychostimulant that produces strong effects at low doses. It is also relatively selective for dopamine and norepinephrine transporters, which makes it a useful tool for studying the role of these neurotransmitters in the brain.
One of the limitations of using (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one in lab experiments is its potential for abuse and addiction. Researchers must take precautions to prevent unauthorized use of the compound and to ensure that it is used only for scientific purposes.

Future Directions

There are several potential future directions for research on (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one. One area of interest is its potential use in the treatment of ADHD and other cognitive disorders. Another area of interest is its potential use as a cognitive enhancer for healthy individuals. Further research is needed to determine the safety and efficacy of these potential applications.
Conclusion
In conclusion, (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one is a synthetic compound that has gained popularity in recent years due to its unique properties and potential applications. It is a potent psychostimulant that works by inhibiting the reuptake of dopamine and norepinephrine, which leads to enhanced cognitive function and improved attention and focus. (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one has been extensively studied in the field of neuroscience and pharmacology, and it has potential applications in the treatment of ADHD and other cognitive disorders. Further research is needed to determine the safety and efficacy of these potential applications.

Synthesis Methods

The synthesis of (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one is a complex process that involves several steps. The starting material is 4-methylpropiophenone, which is reacted with trifluoroacetic anhydride and trifluoroacetic acid to form the corresponding trifluoroacetate ester. The ester is then reduced with lithium aluminum hydride to yield the intermediate alcohol, which is further reacted with ammonia to form the final product, (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one.

Scientific Research Applications

(4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one has been extensively studied in the field of neuroscience and pharmacology. It has been shown to increase dopamine and norepinephrine levels in the brain, which leads to enhanced cognitive function and improved attention and focus. (4S)-4-amino-5,5,5-trifluoro-4-(4-methylphenyl)pentan-2-one has also been investigated for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.